2-Amino-6-(2-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-6-[(2-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H17F2N3O3S/c26-17-11-9-15(10-12-17)22-19(13-28)25(29)33-23-18-6-2-4-8-21(18)30(34(31,32)24(22)23)14-16-5-1-3-7-20(16)27/h1-12,22H,14,29H2
• InChI Key: PAUOPZRPZVWXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)F)F
• Molecular Formula: C25H17F2N3O3S
• Molecular Weight: 477.5 g/mol
• CAS No.: 893294-65-0

Description

2-Amino-6-(2-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H17F2N3O3S and its molecular weight is 477.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

A significant area of research involving this compound focuses on its synthesis and structural elucidation. For instance, the synthesis of related 2-amino-6-benzyl-4-phenyl-4,6-dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine-3-carbonitrile 5,5-dioxides has been achieved through a multi-step reaction starting from methyl anthranilate, coupled with methane sulfonyl chloride, followed by N-benzylation and N-methylation reactions, and concluding with a ring closure to form the respective 2,1-benzothiazine 2,2-dioxides (Ahmad et al., 2019). This methodology underscores the complex synthetic routes employed to create such intricate molecules and highlights the importance of X-ray crystallography in confirming their structures.

Biological Activities and Potential Applications

The aforementioned study by Ahmad et al. (2019) also delved into the biological evaluation of synthesized compounds, revealing their potential as selective inhibitors of monoamine oxidase A and B. This finding points towards the therapeutic potential of these compounds in treating neurological disorders, given the critical role of monoamine oxidase inhibitors in managing conditions such as depression and Parkinson's disease.

Another research avenue explores the antimicrobial properties of similar compounds, as demonstrated by a study on the synthesis of various substituted benzothiazole-containing tetrahydropyrano[2,3-c]pyrazole derivatives and their screening against different bacterial strains (Mahdi, 2015). Such studies highlight the potential of these compounds in contributing to the development of new antimicrobial agents.

Chemical Reactivity and Mechanistic Insights

The chemical reactivity and interaction mechanisms of compounds like 2-Amino-6-(2-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide are also of interest. Research into the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide reveals intricate reaction pathways and the formation of stable intermediates, which can significantly influence the synthesis of desired end products (Lega et al., 2016). Understanding these mechanisms is crucial for optimizing synthetic routes and enhancing yields.